Cas no 102009-04-1 (Acetamide,N-[4-[[5-(4-aminophenoxy)pentyl]oxy]phenyl]-2-hydroxy-)

Acetamide,N-[4-[[5-(4-aminophenoxy)pentyl]oxy]phenyl]-2-hydroxy- structure
102009-04-1 structure
Product Name:Acetamide,N-[4-[[5-(4-aminophenoxy)pentyl]oxy]phenyl]-2-hydroxy-
CAS No:102009-04-1
MF:C19H24N2O4
MW:344.404865264893
CID:189271
PubChem ID:3064219
Update Time:2025-04-19

Acetamide,N-[4-[[5-(4-aminophenoxy)pentyl]oxy]phenyl]-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[4-[[5-(4-aminophenoxy)pentyl]oxy]phenyl]-2-hydroxy-
    • Glycolanilide,4'-[5-(p-aminophenoxy)pentyloxy]- (6CI)
    • N-[4-[5-(4-aminophenoxy)pentoxy]phenyl]-2-hydroxyacetamide
    • 102009-04-1
    • Glycolanilide, 4'-(5-(p-aminophenoxy)pentyloxy)-
    • DTXSID60144530
    • starbld0038619
    • M & B 3152
    • N-(4-((5-(4-Aminophenoxy)pentyl)oxy)phenyl)-2-hydroxyacetamide
    • AKOS040751932
    • 4-13-00-01214 (Beilstein Handbook Reference)
    • BRN 3440001
    • 4'-(5-(p-Aminophenoxy)pentyloxy)glycolanilide
    • Inchi: 1S/C19H24N2O4/c20-15-4-8-17(9-5-15)24-12-2-1-3-13-25-18-10-6-16(7-11-18)21-19(23)14-22/h4-11,22H,1-3,12-14,20H2,(H,21,23)
    • InChI Key: ACBRKAAOVLQGLJ-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)NC(CO)=O)CCCCCOC1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 344.17372
  • Monoisotopic Mass: 344.174
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 10
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 93.8Ų

Experimental Properties

  • Density: 1.226
  • Boiling Point: 630.6°C at 760 mmHg
  • Flash Point: 335.2°C
  • Refractive Index: 1.613
  • PSA: 93.81
  • LogP: 3.48190
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